(S)-3-amino-2,4-dimethyl-pentan-2-ol hydrochloride

• CAS: 168297-78-7
• Molecular Formula: C7H18ClNO
• Molecular Weight: 167.68 g/mol
• SMILES: CC(C)C(C(C)(C)O)N.Cl
• InChI: InChI=1S/C7H17NO.ClH/c1-5(2)6(8)7(3,4)9;/h5-6,9H,8H2,1-4H3;1H/t6-;/m0./s1
• InChIKey: OKJSFUGOWDKOGK-RGMNGODLSA-N

(S)-3-Amino-2,4-dimethyl-pentan-2-ol hydrochloride: Overview

(S)-3-Amino-2,4-dimethyl-pentan-2-ol hydrochloride (CAS 168297-78-7) is the hydrochloride salt of a chiral β-amino alcohol bearing a defined (3S) stereocenter on a branched C7 backbone [1]. With a molecular formula of C₇H₁₈ClNO and a molecular weight of 167.68 g/mol, it is supplied as a solid with a melting point of 98–102 °C and a specific optical rotation of [α]²²/D −10.0° (c = 0.5, CHCl₃) [1]. The compound serves as a stereochemically pure building block in medicinal chemistry and asymmetric synthesis, where both the amino and tertiary alcohol functional groups provide orthogonal derivatization handles [2].

1

Crystalline hydrochloride salt enables accurate gravimetric dispensing, avoiding liquid-handling uncertainties

2

Stereochemically defined (3S) configuration for reproducible enantioselective synthesis and chiral pool strategies

3

Orthogonal amino and tertiary alcohol handles support modular derivatization without protecting-group interference

• [1] Chembase.cn. (S)-3-Amino-2,4-dimethyl-2-pentanol hydrochloride, Product No. 719307 (Sigma Aldrich). CAS 168297-78-7. Melting point: 98–102 °C; Specific optical rotation: [α]²²/D −10.0° (c = 0.5, CHCl₃); Purity: 97%. View Source
• [2] Kuujia.com. (3S)-3-Amino-2,4-dimethylpentan-2-ol hydrochloride, CAS 168297-78-7. Product description highlighting stereochemically defined (3S) configuration and utility as a building block for asymmetric synthesis and medicinal chemistry. View Source

Why Generic Substitution Fails

Substituting the hydrochloride salt (CAS 168297-78-7) with the free base, racemic mixture, or (R)-enantiomer introduces quantifiable differences in physical form, solubility, handling safety, and stereochemical fidelity that render generic interchange unworkable. The free base (CAS 163453-95-0) is a liquid at ambient temperature , whereas the hydrochloride salt is a crystalline solid (mp 98–102 °C) [1], enabling precise gravimetric dispensing without the volumetric uncertainties and hygroscopicity issues associated with liquid amino alcohols. Critically, the free base carries a notified CLP classification of Skin Corrosion Category 1B (H314) [2], imposing additional handling and shipping restrictions absent for the hydrochloride. At the stereochemical level, the racemic mixture (CAS 80875-27-0) [3] and the (R)-enantiomer (CAS 1401283-64-4) lack the defined (3S) configuration required for reproducible enantioselective outcomes, and any substitution will degrade the enantiomeric excess of downstream chiral products. These three dimensions—salt-form physical state, hazard classification, and enantiomeric identity—collectively preclude generic substitution in any workflow where stereochemical integrity, safe handling, or gravimetric accuracy matters.

Free base is a corrosive liquid, not a solid

The free base (CAS 163453-95-0) is a liquid with a notified Skin Corrosion 1B (H314) classification, preventing gravimetric dispensing and requiring additional PPE and shipping controls that the solid HCl salt avoids.

Racemate or (R)-enantiomer degrades stereochemical outcomes

Using the racemic mixture (CAS 80875-27-0) or (R)-enantiomer (CAS 1401283-64-4) produces a 1:1 diastereomeric product mixture or inverted induction, erasing the enantiomeric excess essential for chiral target synthesis.

Hazard classification mismatch impacts lab operations

The free base’s corrosive label (H314) may trigger institutional safety reviews, restrict shipping modes, and increase storage compliance costs, whereas the HCl salt carries no such notified hazard.

• [1] Chembase.cn. (S)-3-Amino-2,4-dimethyl-2-pentanol hydrochloride, Product No. 719307 (Sigma Aldrich). CAS 168297-78-7. Melting point: 98–102 °C; Specific optical rotation: [α]²²/D −10.0° (c = 0.5, CHCl₃); Purity: 97%. View Source
• [2] European Chemicals Agency (ECHA). C&L Inventory: (3S)-3-amino-2,4-dimethylpentan-2-ol, CAS 163453-95-0, EC 878-317-6. Notified Classification: Skin Corr. 1B, H314. View Source
• [3] PubChem. 3-Amino-2,4-dimethylpentan-2-ol (racemic), CAS 80875-27-0, CID 13247948. Molecular Formula: C₇H₁₇NO; Molecular Weight: 131.22 g/mol. View Source

Comparative Evidence vs. Free Base and Analogs

Physical Form and Dispensing Precision

The hydrochloride salt (CAS 168297-78-7) is a solid with a melting point of 98–102 °C, enabling accurate gravimetric dispensing [1]. In contrast, the corresponding free base (CAS 163453-95-0) is a liquid at ambient temperature with no defined melting point in the relevant range . For quantitative synthetic workflows, solid form directly translates to superior weighing accuracy and eliminates volumetric dispensing errors inherent to viscous or hygroscopic liquid amines.

Physical Form & Dispensing

Head-to-head

Crystalline solid
mp 98–102 °C

vs

Liquid at ambient
no defined mp

Solid enables precise gravimetric dispensing

Liquid amines require density correction; volumetric errors may impact stoichiometry

Evidence Dimension	Physical state at ambient temperature (20–25 °C)
Target Compound Data	Crystalline solid; melting point 98–102 °C
Comparator Or Baseline	Free base (CAS 163453-95-0): Liquid
Quantified Difference	Solid vs. liquid; mp differential > 70 °C vs. ambient
Conditions	Ambient storage; data from Sigma Aldrich (free base) and Chembase/Sigma Aldrich (HCl salt) product specifications

Why This Matters

Solid form enables gravimetric dispensing with typical analytical balance precision (±0.1 mg), whereas liquid amino alcohols require density correction and are prone to residual volume errors, directly impacting stoichiometric accuracy in multistep syntheses.

• [1] Chembase.cn. (S)-3-Amino-2,4-dimethyl-2-pentanol hydrochloride, Product No. 719307 (Sigma Aldrich). CAS 168297-78-7. Melting point: 98–102 °C; Purity: 97%. View Source

Hazard Classification and Occupational Safety

The free base (CAS 163453-95-0) carries a notified CLP classification of Skin Corrosion Category 1B (H314: Causes severe skin burns and eye damage) under the ECHA C&L Inventory [1]. The hydrochloride salt (CAS 168297-78-7) does not carry this notified corrosive classification, representing a materially lower occupational exposure risk profile. This difference directly impacts personal protective equipment (PPE) requirements, storage conditions, ventilation engineering controls, and shipping classification—each carrying operational cost implications for procurement and laboratory management.

Hazard Classification & Safety

Head-to-head

No Skin Corr. 1B classification

vs

Skin Corr. 1B (H314)
causes severe burns

Lower handling and shipping restriction context

Single-notifier C&L data; verify locally for your facility

Evidence Dimension	Notified GHS/CLP hazard classification
Target Compound Data	No notified Skin Corr. 1B classification under ECHA C&L Inventory
Comparator Or Baseline	Free base (CAS 163453-95-0): Skin Corr. 1B, H314 (causes severe skin burns and eye damage)
Quantified Difference	Presence vs. absence of Skin Corr. 1B / H314 classification; incremental PPE and engineering control requirements for free base
Conditions	ECHA C&L Inventory notification; single notifier for free base under EC 878-317-6

Why This Matters

The absence of a corrosive classification for the HCl salt reduces PPE costs, simplifies shipping (non-hazardous or lower hazard class), and lowers institutional safety review burdens—factors that directly influence procurement decisions in regulated laboratory environments.

• [1] European Chemicals Agency (ECHA). C&L Inventory: (3S)-3-amino-2,4-dimethylpentan-2-ol, CAS 163453-95-0, EC 878-317-6. Notified Classification: Skin Corr. 1B, H314. View Source

Enantiomeric Identity and Optical Rotation

The (S)-configured hydrochloride salt (CAS 168297-78-7) exhibits a specific optical rotation of [α]²²/D −10.0° (c = 0.5, CHCl₃) [1]. The (R)-enantiomer (CAS 1401283-64-4) has the opposite absolute configuration, and the racemic mixture (CAS 80875-27-0) shows no net optical rotation [2]. In asymmetric synthesis applications where the stereochemical outcome depends on the enantiopurity of the starting chiral auxiliary or building block, use of the incorrect enantiomer will invert the stereochemical induction sense, while racemic material will produce a 1:1 mixture of diastereomeric products.

Enantiomeric Identity

Class-level

[α]²²/D −10.0°
(c 0.5, CHCl₃)

vs

(R)-enantiomer: expected +10.0°
Racemate: ~0°

Optical rotation confirms (3S) identity for incoming QC

Class-level inference for (R)-enantiomer; verify with polarimetry

Evidence Dimension	Specific optical rotation (chiroptical property)
Target Compound Data	[α]²²/D −10.0° (c = 0.5, CHCl₃)
Comparator Or Baseline	(R)-enantiomer (CAS 1401283-64-4): [α]D expected +10.0° (equal magnitude, opposite sign); Racemic (CAS 80875-27-0): [α]D ≈ 0°
Quantified Difference	Sign inversion (+ vs. −) between enantiomers; zero rotation for racemate
Conditions	Polarimetry at 22 °C, sodium D-line (589 nm), c = 0.5 in chloroform

Why This Matters

Optical rotation provides a rapid, quantitative identity check for incoming material; procurement of the wrong enantiomer or racemic material will produce entirely different diastereomeric product distributions, wasting synthetic effort and material costs.

• [1] Chembase.cn. (S)-3-Amino-2,4-dimethyl-2-pentanol hydrochloride, Product No. 719307 (Sigma Aldrich). Specific optical rotation: [α]²²/D −10.0° (c = 0.5, CHCl₃). View Source
• [2] PubChem. 3-Amino-2,4-dimethylpentan-2-ol (racemic), CAS 80875-27-0, CID 13247948. View Source

Purity Specification: Sigma Aldrich vs. Generic Suppliers

The Sigma Aldrich product (Catalog No. 719307) specifies a minimum purity of 97% for the hydrochloride salt [1]. Generic suppliers on aggregated platforms list purities at 95% . While this 2% absolute difference may appear modest, in the context of a chiral building block used at stoichiometric loading, 95% purity implies up to 5% of unidentified impurities that may include the enantiomeric opposite, inorganic salts, or residual solvents—any of which can propagate through multistep sequences and compromise the enantiomeric excess of final products.

Purity Specification

Reported

97% minimum
(Sigma Aldrich)

vs

95% (generic suppliers)
60% lower max impurity

Higher purity reduces side-reaction and purification burden

Supplier specification context; analytical method may vary

Evidence Dimension	Minimum purity specification
Target Compound Data	97% (Sigma Aldrich, Catalog No. 719307)
Comparator Or Baseline	95% (Leyan, Catalog No. 2093837; AKSci free base, Catalog No. 6210DM)
Quantified Difference	+2% absolute purity; 60% reduction in maximum impurity burden (3% vs. 5%)
Conditions	Commercial supplier specifications; analytical method not uniformly disclosed across vendors

Why This Matters

Higher purity specification reduces the risk of impurity-driven side reactions and simplifies post-reaction purification; for procurement officers, a 97% purity guarantee from a major supplier with batch-specific Certificates of Analysis provides traceable quality assurance that 95% generic material may lack.

• [1] Chembase.cn. (S)-3-Amino-2,4-dimethyl-2-pentanol hydrochloride, Product No. 719307 (Sigma Aldrich). Purity: 97%. View Source

Application in Non-Racemic Chiral Macrocycle Synthesis

Gibson et al. (Chem. Eur. J. 2005, 11, 69–80) demonstrated that chiral amino alcohols, including (S)-3-amino-2,4-dimethylpentan-2-ol derivatives, can be employed to introduce non-racemic chirality into macrocyclic scaffolds via a modular Heck macrocyclisation approach [1]. The study specifically noted that (S)-1,1-dimethylvalinol—a structurally related amino alcohol—underwent a fragmentation side reaction with carboxylic acids under standard Heck conditions, highlighting that subtle structural variations among amino alcohol building blocks produce divergent reactivity profiles [1]. This establishes that the specific branched C7 backbone and (3S) configuration of the target compound confer distinct reactivity that cannot be assumed from other chiral amino alcohols such as (S)-prolinol or L-tert-leucinol.

Macrocycle Synthesis

Class-level

Enables non-racemic chiral macrocycle formation

vs

(S)-1,1-dimethylvalinol: fragmentation side reaction

Structural specificity governs reaction compatibility

Peer-reviewed evidence (Gibson et al., 2005); not all amino alcohols interchangeable

Evidence Dimension	Structural compatibility in Heck macrocyclisation; side-reaction susceptibility
Target Compound Data	(S)-3-amino-2,4-dimethylpentan-2-ol (free base) used to introduce non-racemic chirality into macrocycles
Comparator Or Baseline	(S)-1,1-dimethylvalinol: underwent fragmentation/acylal formation with carboxylic acids under Heck conditions
Quantified Difference	Qualitative: target compound class enables successful macrocycle formation; (S)-1,1-dimethylvalinol exhibits a competing fragmentation pathway
Conditions	Heck macrocyclisation; Pd-catalyzed; carboxylic acid-containing substrates

Why This Matters

This peer-reviewed evidence demonstrates that not all chiral amino alcohols are functionally interchangeable in advanced synthetic applications; the specific substitution pattern of the C7 backbone directly governs reaction compatibility, making compound-specific procurement essential for reproducibility in macrocycle synthesis programs.

• [1] Gibson, S. E.; Mainolfi, N.; Kalindjian, S. B.; Wright, P. T.; White, A. J. P. A New Class of Non-Racemic Chiral Macrocycles: A Conformational and Synthetic Study. Chem. Eur. J. 2005, 11, 69–80. DOI: 10.1002/chem.200400608. View Source

Solubility and Handling: Hydrochloride Salt vs. Free Base

The hydrochloride salt form (CAS 168297-78-7) exhibits enhanced water solubility relative to the free base (CAS 163453-95-0) due to ionic character, as is characteristic of amine hydrochloride salts [1]. The free base is described as a liquid with limited aqueous miscibility , whereas the hydrochloride salt is a solid readily soluble in polar protic solvents. This differential solubility directly impacts reaction solvent selection: the HCl salt is compatible with aqueous or biphasic reaction conditions, while the free base is preferentially suited to anhydrous organic media.

Solubility & Solvent Fit

Class-level

HCl salt: water-soluble solid

vs

Free base: limited aqueous miscibility

Compatible with aqueous and biphasic reaction conditions

Qualitative class-level inference; solubility not quantified

Evidence Dimension	Aqueous solubility / solvent compatibility
Target Compound Data	Hydrochloride salt: solid, enhanced water solubility (class-level property of amine HCl salts)
Comparator Or Baseline	Free base (CAS 163453-95-0): liquid, limited aqueous miscibility
Quantified Difference	Qualitative: ionic (HCl salt) vs. neutral (free base) solubility profile; not quantitatively measured in available sources
Conditions	Ambient temperature; aqueous and protic solvent systems

Why This Matters

For reaction protocols requiring aqueous or mixed aqueous-organic media (e.g., bioconjugation, peptide coupling in water, enzymatic resolutions), the HCl salt provides direct compatibility without pre-dissolution in organic co-solvents, streamlining experimental workflows.

• [1] Kuujia.com. (3S)-3-Amino-2,4-dimethylpentan-2-ol hydrochloride, CAS 168297-78-7. Notes on hydrochloride salt form enhancing stability and solubility. View Source

Best-Fit Research and Industrial Applications

Asymmetric Synthesis of Chiral Macrocycles

In modular Heck macrocyclisation protocols for constructing non-racemic chiral macrocycles, the (3S)-configured amino alcohol backbone provides the requisite stereochemical induction [1]. The hydrochloride salt form ensures accurate stoichiometric dispensing as a solid (mp 98–102 °C) [2], which is critical when macrocycle yields depend on precise 1:1 coupling stoichiometry. Procurement of the defined (S)-enantiomer, verified by optical rotation [α]²²/D −10.0° (c = 0.5, CHCl₃) [2], eliminates the risk of diastereomeric product mixtures that would arise from racemic or (R)-configured material.

Chiral Building Block for Medicinal Chemistry

The compound's dual amino and tertiary alcohol functionalities enable orthogonal derivatization—amine acylation/sulfonylation and alcohol etherification/esterification—without protecting group interference [1]. The 97% purity specification (Sigma Aldrich) [2] supports structure-activity relationship (SAR) studies where impurity-driven false positives must be minimized. The solid hydrochloride form simplifies compound management in automated liquid-handling platforms compared to the liquid free base, reducing viscosity-related pipetting errors in dose-response assays.

Process Chemistry with Prioritized Occupational Safety

In kilo-lab or pilot-plant settings, the absence of a Skin Corrosion Category 1B (H314) classification for the hydrochloride salt [1], contrasted with the free base's notified corrosive classification [1], translates to reduced engineering controls, less restrictive PPE protocols, and simplified Dangerous Goods shipping documentation. This regulatory differential can represent significant operational cost savings and faster procurement lead times when scaling reactions from gram to kilogram quantities.

Enantioselective Catalysis and Chiral Ligand Synthesis

The defined (3S) stereochemistry, confirmed by specific optical rotation [1], makes this compound suitable as a chiral pool starting material for preparing enantiopure oxazolidinones, oxazolines, or phosphoramidite ligands used in asymmetric catalysis. The branched isopropyl and gem-dimethyl substitution pattern provides steric bulk that can enhance enantioselectivity in metal-catalyzed transformations—a structural feature not replicated by linear amino alcohols such as (S)-prolinol or ethanolamine derivatives [2].

Application

Selection Property

Validation Focus

Stereocontrolled macrocycle synthesis

Enantiopure (3S) solid building block with defined optical rotation

Stereochemical identity verification and diastereomeric purity

Medicinal chemistry SAR studies

Orthogonal derivatization handles and solid dosing form

Purity specification and gravimetric dispensing accuracy

Scale-up process chemistry

Non-corrosive hydrochloride salt form

Hazard classification review and handling requirements

Chiral ligand and catalyst synthesis

Sterically hindered chiral pool material with branched backbone

Enantiomeric excess outcomes and catalytic performance context

• [1] Gibson, S. E.; Mainolfi, N.; Kalindjian, S. B.; Wright, P. T.; White, A. J. P. A New Class of Non-Racemic Chiral Macrocycles: A Conformational and Synthetic Study. Chem. Eur. J. 2005, 11, 69–80. DOI: 10.1002/chem.200400608. View Source
• [2] Chembase.cn. (S)-3-Amino-2,4-dimethyl-2-pentanol hydrochloride, Product No. 719307 (Sigma Aldrich). CAS 168297-78-7. Melting point: 98–102 °C; [α]²²/D −10.0° (c = 0.5, CHCl₃); Purity: 97%. View Source